
Technical Support Center: Troubleshooting
Viscosity Issues with Cereclor™ in Formulations

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cereclor

Cat. No.: B8269983 Get Quote

Welcome to the Technical Support Center for Cereclor™ chlorinated paraffins. This resource is

designed for researchers, scientists, and drug development professionals to address common

viscosity-related challenges during formulation development. Here you will find troubleshooting

guides in a question-and-answer format, frequently asked questions (FAQs), detailed

experimental protocols, and quantitative data to assist in your experiments.

Troubleshooting Guide: Viscosity Issues
This guide provides solutions to specific viscosity problems you may encounter when

formulating with Cereclor™.

Question 1: The viscosity of my formulation is too high. How can I reduce it?

An unexpectedly high viscosity can hinder processing and application. Consider the following

troubleshooting steps:

Review Cereclor™ Grade Selection: Cereclor™ grades with lower inherent viscosity can be

considered. The viscosity of chlorinated paraffins generally increases with higher chlorine

content and longer carbon chain length.[1] For instance, Cereclor™ S45 has a lower

viscosity than Cereclor™ S52.

Adjust Cereclor™ Concentration: Reducing the concentration of Cereclor™ can lower the

overall formulation viscosity. This should be balanced with the desired performance

attributes, such as flame retardancy or plasticization.
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Increase Formulation Temperature: The viscosity of Cereclor™ is temperature-dependent,

decreasing as the temperature rises.[2] Gently heating the formulation during mixing can

significantly lower its viscosity. However, be cautious of potential degradation of other

components at elevated temperatures. Prolonged exposure to heat, especially above 200°C,

can lead to the dehydrochlorination of Cereclor™, resulting in discoloration and the release

of hydrogen chloride.

Incorporate a Low-Viscosity Plasticizer or Diluent: Introducing a compatible low-viscosity

plasticizer or a diluent can effectively reduce the formulation's viscosity.[3] For PVC

plastisols, small amounts of mineral spirits can have a significant effect on reducing viscosity.

[3] However, ensure compatibility to avoid issues like exudation.

Optimize Shear During Mixing: For shear-thinning formulations, increasing the shear rate

during mixing can temporarily reduce viscosity, aiding in processing.

Question 2: The viscosity of my formulation is too low. What are the methods to increase it?

Low viscosity can lead to issues such as settling of solids or poor film build. To increase the

viscosity of your formulation, consider these approaches:

Select a Higher Viscosity Cereclor™ Grade: Opting for a Cereclor™ grade with a higher

intrinsic viscosity will contribute to a higher overall formulation viscosity. For example,

Cereclor™ 48 is a high-viscosity chlorinated wax paraffin.[4][5]

Increase Cereclor™ Concentration: A higher concentration of Cereclor™ will generally lead

to an increase in the formulation's viscosity.

Incorporate Thickeners or Rheology Modifiers: The addition of compatible thickening agents

is a common method to increase viscosity. In paint and coating formulations, rheology

modifiers are used to control flow and viscosity.[6][7]

Add Fillers: Incorporating fillers such as calcium carbonate or talc can increase the viscosity

of adhesive and sealant formulations.[8]

Reduce Formulation Temperature: Lowering the temperature during processing and storage

will increase the viscosity of the formulation.
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Question 3: My formulation's viscosity changes over time (viscosity instability). How can I

improve its stability?

Viscosity instability, often observed as an increase in viscosity upon aging, can be a significant

issue, particularly in PVC plastisols.[3]

Cereclor™ Grade and Compatibility: Certain Cereclor™ grades, like the 45% chlorine

grade, can improve the viscosity stability of plastisols on aging.[1] Ensure that the chosen

Cereclor™ grade is fully compatible with the primary plasticizers and other components in

the formulation. Incompatibility can lead to phase separation and viscosity changes over

time.

Storage Conditions: Store the formulation at a consistent, controlled temperature. Exposure

to high temperatures can accelerate aging and viscosity increase.[1] Cereclor™ should

ideally be stored at temperatures not exceeding 40°C and away from direct sunlight.[1]

Proper Dispersion: Ensure all solid components, including fillers and pigments, are

thoroughly and uniformly dispersed. Poor dispersion can lead to reagglomeration over time,

affecting viscosity.

Moisture Control: Contamination with water can affect the stability of some formulations.

Ensure all components are dry and processing occurs in a controlled environment.

Frequently Asked Questions (FAQs)
Q1: What are the primary factors influencing the viscosity of Cereclor™?

The viscosity of Cereclor™ is primarily determined by its carbon chain length and chlorine

content. Generally, viscosity increases with both increasing chain length and higher chlorine

content.[1] Temperature is another critical factor, with viscosity decreasing as temperature

increases.

Q2: How does Cereclor™ interact with other plasticizers to affect viscosity?

Cereclor™ is often used as a secondary plasticizer, typically in conjunction with primary

plasticizers like phthalates (e.g., DOP, DINP). The compatibility between Cereclor™ and the

primary plasticizer is crucial and varies with the chlorine content of the Cereclor™. Proper
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compatibility ensures a stable formulation with the desired viscosity.[9] In PVC plastisols, the

type and concentration of the plasticizer have the largest effect on viscosity.[3]

Q3: Is Cereclor™ suitable for high-shear applications?

Many formulations containing Cereclor™, particularly PVC plastisols, exhibit shear-thinning

behavior. This means their viscosity decreases under shear, making them suitable for high-

shear application methods like spread coating.

Q4: Can I blend different grades of Cereclor™ to achieve a target viscosity?

Yes, blending different grades of Cereclor™ can be a viable strategy to achieve a specific

target viscosity for your formulation. It is advisable to start with small-scale lab blends to

confirm the desired properties and ensure compatibility.

Data Presentation
Table 1: Typical Viscosity of Various Cereclor™ Grades

Cereclor™
Grade

Chlorine
Content (%)

Viscosity
(SUS) at 100°F
(37.8°C)

Viscosity
(SUS) at 210°F
(98.9°C)

Carbon Chain
Length

Cereclor™ S40 45 300 - C14-17

Cereclor™ S50 50.1 535 57 C14-17

Cereclor™ S52 51.7 1441 69 C14-17

Cereclor™ 48 48 20827 - >20

Cereclor™ M50 50 15300 180 C18-20

Note: SUS (Saybolt Universal Seconds) is a measure of kinematic viscosity. Data sourced from

technical data sheets.[4][5][10][11][12][13]

Experimental Protocols
1. Protocol for Measuring Kinematic Viscosity using a Capillary Viscometer (ASTM D445)
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This protocol outlines the standard method for determining the kinematic viscosity of

transparent and opaque liquids.

Objective: To measure the kinematic viscosity of a Cereclor™-containing formulation.

Apparatus:

Calibrated glass capillary viscometer (e.g., Cannon-Fenske or Ubbelohde type).

Constant temperature bath with a precision of ±0.02°C.

Timer accurate to 0.1 seconds.

Pipettes and suction bulb.

Cleaning solvents (e.g., petroleum ether, acetone).

Procedure:

Select a viscometer with a capillary size appropriate for the expected viscosity of the

sample.

Ensure the viscometer is clean and dry.

Charge the viscometer with the sample formulation, ensuring no air bubbles are trapped.

Place the viscometer in the constant temperature bath and allow it to equilibrate for at

least 30 minutes.

Using suction, draw the liquid up through the capillary to a point above the upper timing

mark.

Release the suction and allow the liquid to flow freely down the capillary.

Start the timer precisely as the meniscus of the liquid passes the upper timing mark.

Stop the timer precisely as the meniscus passes the lower timing mark.

Record the flow time in seconds.
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Repeat the measurement at least twice. The flow times should be within close agreement.

Calculation:

Calculate the average flow time.

Kinematic Viscosity (cSt) = Viscometer Constant (cSt/s) × Average Flow Time (s).

2. Protocol for Measuring Apparent Viscosity using a Brookfield Viscometer

This protocol describes the procedure for measuring the apparent viscosity of a formulation

using a rotational viscometer.

Objective: To determine the apparent viscosity of a Cereclor™-based formulation at a

specific shear rate.

Apparatus:

Brookfield Viscometer with a suitable spindle set.

Beaker (600 mL low form Griffin beaker is common).

Temperature probe.

Lab stand for the viscometer.

Procedure:

Select a spindle and speed combination appropriate for the expected viscosity of the

sample. The goal is to obtain a torque reading between 10% and 100%.

Attach the selected spindle to the viscometer.

Place the sample formulation in the beaker.

Immerse the spindle into the sample up to the immersion mark on the spindle shaft. Avoid

trapping air bubbles.
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Turn on the viscometer motor and allow the reading to stabilize. This may take a few

moments.

Record the viscosity reading in centipoise (cP) and the torque percentage.

If investigating shear-thinning or shear-thickening behavior, repeat the measurement at

different rotational speeds.

Data Reporting:

Report the viscosity value, the spindle number, the rotational speed (RPM), the

temperature of the sample, and the torque percentage.

Mandatory Visualizations
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Caption: Troubleshooting workflow for high viscosity formulations.
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Caption: Key factors influencing formulation viscosity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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